Lithium chloride monohydrate

• IUPAC Name: lithium;chloride;hydrate
• InChI: InChI=1S/ClH.Li.H2O/h1H;;1H2/q;+1;/p-1
• InChI Key: VXJIMUZIBHBWBV-UHFFFAOYSA-M
• Canonical SMILES: [Li+].O.[Cl-]
• Molecular Formula: ClH2LiO
• DSSTOX Substance ID: DTXSID20937283
• Molecular Weight: 60.4 g/mol
• CAS No.: 16712-20-2

Description

Lithium chloride monohydrate is a chemical compound with the formula LiCl·H₂O. It is a white, crystalline solid that is highly soluble in water and other polar solvents. This compound is known for its hygroscopic properties, meaning it readily absorbs moisture from the air. This compound is used in various industrial and scientific applications due to its unique chemical properties .

Mechanism of Action

Target of Action

Lithium chloride monohydrate primarily targets glutamate receptors , especially GluR3 . It also interacts with G proteins associated with dopamine . These targets play crucial roles in neurotransmission, affecting various cellular processes and functions.

Mode of Action

This compound interacts with its targets in a unique way. It changes the inward and outward currents of glutamate receptors without shifting the reversal potential . This results in a dual effect on glutamate receptors, maintaining the amount of glutamate active between cells at a stable, healthy level . In the case of dopamine, lithium decreases presynaptic dopamine activity and inactivates postsynaptic G protein, reducing excitatory neurotransmission in the brain .

Biochemical Pathways

This compound affects several biochemical pathways. It enhances inhibitory neurotransmission by downregulating the NMDA receptor and inhibiting the myoinositol second messenger system . It also activates the transcription of hypoxia-inducible factor-1α (HIF-1α) , Wnt/β-catenin , and the SREBP1 signaling pathways to promote the conversion of trans-vaccenic acid (TVA) to the endogenous synthesis of conjugated linoleic acid (CLA) .

Pharmacokinetics

The pharmacokinetics of lithium is linear within the dose regimen used in clinical practice . The typical values of lithium clearance range from 0.41 to 9.39 L/h . The magnitude of inter-individual variability on lithium clearance ranges from 12.7 to 25.1% .

Result of Action

The action of this compound results in several molecular and cellular effects. It has been found to inhibit virus infection . It also exerts anti-inflammatory and neuroprotective effects by inhibiting microglial activation . Moreover, it promotes endogenous synthesis of CLA in bovine mammary epithelial cells .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the solubility of lithium chloride in various solvents can affect its bioavailability . Furthermore, the purification process of lithium chloride to a battery-grade quality is influenced by environmental factors such as temperature .

Biochemical Analysis

Biochemical Properties

Lithium chloride monohydrate plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, lithium has been found to affect many aspects of lymphocyte function in vitro . It has also been shown to have effects on the immune system, affecting both cellular and humoral systems .

Cellular Effects

This compound has various effects on different types of cells and cellular processes. It influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism. For example, lithium has been found to have varying biochemical and phenomenological effects, suggesting that a systems biology approach is required to understand its action . It has also been shown to directly influence human neuronal electrophysiological function at the synapse .

Molecular Mechanism

This compound exerts its effects at the molecular level through various mechanisms. It can bind with biomolecules, inhibit or activate enzymes, and cause changes in gene expression. For instance, lithium is known to act on multiple neuropathological targets, such as reducing amyloid deposition and tau phosphorylation, enhancing autophagy, neurogenesis, and synaptic plasticity, regulating cholinergic and glucose metabolism, inhibiting neuroinflammation, oxidative stress, and apoptosis, while preserving mitochondrial function .

Temporal Effects in Laboratory Settings

Over time, the effects of this compound can change in laboratory settings. This includes information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies. For example, it has been found that anhydrous LiCl particles can readily absorb water from the ambient atmosphere to form a surface layer of this compound .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. This includes any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses. For instance, lithium has been found to improve motor behavior in homozygous eif2b5 mutant zebrafish .

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes or cofactors and can affect metabolic flux or metabolite levels. For example, lithium affects many aspects of lymphocyte function in vitro .

Transport and Distribution

This compound is transported and distributed within cells and tissues. It can interact with transporters or binding proteins, and it can affect its localization or accumulation. For instance, lithium is rapidly absorbed by the gastrointestinal tract .

Subcellular Localization

The subcellular localization of this compound and any effects on its activity or function can be described. This could include any targeting signals or post-translational modifications that direct it to specific compartments or organelles. For example, tools like SLPred and DeepLoc 2.0 can predict the subcellular localization of proteins based on their sequence, which could potentially be used to predict the localization of proteins that interact with this compound.

Preparation Methods

Synthetic Routes and Reaction Conditions: Lithium chloride monohydrate can be synthesized through several methods. One common method involves the reaction of lithium carbonate with hydrochloric acid, resulting in the formation of lithium chloride, which is then crystallized from an aqueous solution to obtain this compound .

Industrial Production Methods: In industrial settings, this compound is often produced by the chlorination of lithium hydroxide or lithium carbonate. The resulting lithium chloride is then crystallized from a solution to form this compound. Another method involves the direct chlorination of spodumene, a lithium-containing mineral, followed by crystallization .

Chemical Reactions Analysis

Types of Reactions: Lithium chloride monohydrate undergoes various chemical reactions, including:

Oxidation and Reduction: Lithium chloride can be oxidized to form lithium oxide and chlorine gas.

Substitution Reactions: It reacts with sulfuric acid to form lithium sulfate and hydrogen chloride.

Common Reagents and Conditions:

Sulfuric Acid: Used in the reaction to form lithium sulfate.

Sodium Hydroxide: Reacts with lithium chloride to form lithium hydroxide and sodium chloride.

Major Products Formed:

Lithium Sulfate: Formed from the reaction with sulfuric acid.

Lithium Hydroxide: Formed from the reaction with sodium hydroxide.

Scientific Research Applications

Lithium chloride monohydrate has a wide range of applications in scientific research:

Chemistry: Used as a precursor in the production of lithium metal and other lithium compounds.

Biology: Employed in molecular biology for the precipitation of RNA from cellular extracts.

Medicine: Investigated for its potential therapeutic effects in neurodegenerative diseases due to its ability to inhibit glycogen synthase kinase-3 (GSK-3).

Industry: Used in welding, aluminum brazing, and as a heat-treatment salt bath.

Comparison with Similar Compounds

• Lithium Fluoride (LiF)
• Lithium Bromide (LiBr)
• Lithium Iodide (LiI)

Comparison:

• Solubility: Lithium chloride monohydrate is highly soluble in water, more so than lithium fluoride and lithium bromide .
• Hygroscopic Properties: this compound is more hygroscopic compared to lithium iodide, making it more effective as a desiccant .
• Applications: While all these compounds are used in various industrial applications, this compound’s unique properties make it particularly valuable in the synthesis of organometallic compounds and as a desiccant .

This compound stands out due to its high solubility, hygroscopic nature, and wide range of applications in scientific research and industry.